Isoscopoletin
Isoscopoletin
Isoscopoletin is a hydroxycoumarin.
6-Hydroxy-7-methoxy-2H-chromen-2-one, also known as isoscopoletine or 6-hydroxy-7-methoxycoumarin, belongs to the class of organic compounds known as hydroxycoumarins. These are coumarins that contain one or more hydroxyl groups attached to the coumarin skeleton. 6-Hydroxy-7-methoxy-2H-chromen-2-one is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Outside of the human body, 6-hydroxy-7-methoxy-2H-chromen-2-one can be found in coriander and eggplant. This makes 6-hydroxy-7-methoxy-2H-chromen-2-one a potential biomarker for the consumption of these food products.
6-Hydroxy-7-methoxy-2H-chromen-2-one, also known as isoscopoletine or 6-hydroxy-7-methoxycoumarin, belongs to the class of organic compounds known as hydroxycoumarins. These are coumarins that contain one or more hydroxyl groups attached to the coumarin skeleton. 6-Hydroxy-7-methoxy-2H-chromen-2-one is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Outside of the human body, 6-hydroxy-7-methoxy-2H-chromen-2-one can be found in coriander and eggplant. This makes 6-hydroxy-7-methoxy-2H-chromen-2-one a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
776-86-3
VCID:
VC0190330
InChI:
InChI=1S/C10H8O4/c1-13-9-5-8-6(4-7(9)11)2-3-10(12)14-8/h2-5,11H,1H3
SMILES:
Molecular Formula:
C10H8O4
Molecular Weight:
192.17 g/mol
Isoscopoletin
CAS No.: 776-86-3
Natural Products
VCID: VC0190330
Molecular Formula: C10H8O4
Molecular Weight: 192.17 g/mol
| CAS No. | 776-86-3 |
|---|---|
| Product Name | Isoscopoletin |
| Molecular Formula | C10H8O4 |
| Molecular Weight | 192.17 g/mol |
| IUPAC Name | 6-hydroxy-7-methoxychromen-2-one |
| Standard InChI | InChI=1S/C10H8O4/c1-13-9-5-8-6(4-7(9)11)2-3-10(12)14-8/h2-5,11H,1H3 |
| Standard InChIKey | SYTYLPHCLSSCOJ-UHFFFAOYSA-N |
| Canonical SMILES | COC1=C(C=C2C=CC(=O)OC2=C1)O |
| Description | Isoscopoletin is a hydroxycoumarin. 6-Hydroxy-7-methoxy-2H-chromen-2-one, also known as isoscopoletine or 6-hydroxy-7-methoxycoumarin, belongs to the class of organic compounds known as hydroxycoumarins. These are coumarins that contain one or more hydroxyl groups attached to the coumarin skeleton. 6-Hydroxy-7-methoxy-2H-chromen-2-one is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Outside of the human body, 6-hydroxy-7-methoxy-2H-chromen-2-one can be found in coriander and eggplant. This makes 6-hydroxy-7-methoxy-2H-chromen-2-one a potential biomarker for the consumption of these food products. |
| Synonyms | 6-hydroxy-7-methoxycoumarin isoscopoletin |
| PubChem Compound | 69894 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume